![molecular formula C16H22N2O2S2 B2707511 N-(2-(2,4-dimethylthiazol-5-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide CAS No. 873002-98-3](/img/structure/B2707511.png)
N-(2-(2,4-dimethylthiazol-5-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide
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Overview
Description
N-(2-(2,4-dimethylthiazol-5-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide, commonly known as MTT, is a yellow-colored compound that has been widely used in scientific research. MTT is a tetrazolium salt that is commonly used to measure cell viability and proliferation. MTT is a highly soluble compound that easily penetrates cell membranes, making it an ideal compound for use in cell viability assays.
Scientific Research Applications
DNA Interaction and Anticancer Activity
Research on mixed-ligand copper(II)-sulfonamide complexes, including derivatives related to N-(2-(2,4-dimethylthiazol-5-yl)ethyl)-2,4,5-trimethylbenzenesulfonamide, highlights their interaction with DNA and potential anticancer activity. These complexes have been studied for their DNA binding, cleavage, genotoxicity, and anticancer effects, suggesting their role in inducing apoptosis in tumor cells through interactions with DNA (González-Álvarez et al., 2013).
Molecular Docking and Antitubercular Potential
Another study focused on the docking analysis of N-[2-(1H-indol-3-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethyl]-4-methylbenzenesulfonamide against the enoyl reductase enzyme of Mycobacterium tuberculosis. The findings suggest the compound's potential as an antitubercular agent, showcasing the importance of sulfonamide derivatives in developing new therapeutic agents (Purushotham & Poojary, 2018).
Mechanism of Action
Target of action
Thiazole derivatives are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) .
Mode of action
The mode of action of thiazole derivatives can vary greatly depending on the specific compound and its targets. For example, some thiazole derivatives have been found to inhibit certain enzymes or interact with various receptors, leading to their biological effects .
Biochemical pathways
The biochemical pathways affected by thiazole derivatives can also vary widely. For instance, some thiazole derivatives may affect pathways related to inflammation, cancer, or microbial infections .
Pharmacokinetics
The pharmacokinetics of thiazole derivatives, including their absorption, distribution, metabolism, and excretion (ADME), can depend on many factors, such as the specific structure of the compound and the route of administration .
Result of action
The molecular and cellular effects of thiazole derivatives can include changes in enzyme activity, alterations in signal transduction pathways, and effects on cell growth and proliferation .
Action environment
Environmental factors can influence the action, efficacy, and stability of thiazole derivatives. These factors can include the pH of the environment, the presence of other compounds, and the specific characteristics of the target cells or organisms .
properties
IUPAC Name |
N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-2,4,5-trimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2S2/c1-10-8-12(3)16(9-11(10)2)22(19,20)17-7-6-15-13(4)18-14(5)21-15/h8-9,17H,6-7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGYMDGDFPMPZOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCCC2=C(N=C(S2)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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